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Compound of Interest

Compound Name: Methanethiolate

Cat. No.: B1210775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for sodium

methanethiolate (CAS 5188-07-8), a potent nucleophile utilized in organic synthesis.[1][2] Due

to its hazardous properties, a thorough understanding of safety protocols is crucial for all

personnel handling this compound.

Hazard Identification and Classification
Sodium methanethiolate is classified as a hazardous substance presenting multiple risks. It is

a flammable solid that is also toxic if swallowed and causes severe skin burns and eye

damage.[3][4][5] Upon contact with moisture or acids, it liberates methanethiol, a toxic and

flammable gas with a potent, unpleasant odor.[6][7][8]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Solids Category 1/2 H228: Flammable solid[3][5]

Acute Toxicity, Oral Category 3
H301: Toxic if swallowed[3][5]

[9]

Skin Corrosion/Irritation Category 1A/1B

H314: Causes severe skin

burns and eye damage[3][4][5]

[9]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[7][9]

Toxicological Properties
The toxicity of sodium methanethiolate is primarily attributed to the methanethiolate anion

and its protonated form, methanethiol.

Quantitative Toxicological Data

Parameter Species Route Value Reference

LD50 Rat Oral 116 mg/kg [9]

LD50 Rat Oral
109 mg/kg (in

methanol)
[10]

Dermal LD50 Rat Dermal > 84.8 mg/kg [10]

LC50 (of

methanethiol)
Rat Inhalation (4h) 675 ppm [8][10]

Mechanism of Toxicity
Methanethiol is known to be toxic through its ability to inhibit cytochrome c oxidase, a critical

enzyme in the mitochondrial electron transport chain, thereby disrupting cellular respiration.[8]
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Caption: Simplified diagram of methanethiol's toxic action on cellular respiration.

Metabolic Pathway
Under normal physiological conditions, methanethiol is detoxified by the enzyme selenium-

binding protein 1 (SELENBP1), which acts as a methanethiol oxidase, converting it to less

harmful substances like hydrogen sulfide (H₂S), hydrogen peroxide (H₂O₂), and formaldehyde.

[8][11]

Methanethiol Metabolism
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Caption: The primary metabolic detoxification pathway for methanethiol.

Experimental Protocols for Toxicity Testing
The toxicological data presented are typically derived from standardized studies. Below are

summaries of the methodologies for key experiments.
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Acute Oral Toxicity (Based on OECD Guideline 401)
Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.[3]

Test Animals: Commonly, laboratory strains of rats are used, with at least 5 animals per dose

level.[3]

Methodology:

The test substance is administered in graduated doses to several groups of animals, with

one dose per group.[3]

Administration is typically via gavage.[3] For substances not soluble in water, a vehicle like

corn oil may be used.[3]

Animals are observed for effects and mortality over a set period.[3]

Animals that die during the test and surviving animals at the conclusion of the test are

subject to necropsy.[3]

Data Analysis: The LD50 is statistically calculated as the single dose expected to cause

death in 50% of the animals.[3]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.[4][6]

[12]

Test Animals: The albino rabbit is the preferred species.[5][9]

Methodology:

A single dose of the test substance (0.5 g for solids) is applied to a small area of the

animal's skin.[9]
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The application site is typically covered with a semi-occlusive dressing for an exposure

period of 4 hours.[4][9]

After exposure, the substance is removed.[9]

The skin is examined for signs of erythema (redness) and edema (swelling) at specified

intervals over 14 days.[9]

Data Analysis: The degree of irritation is scored, and the reversibility of the effects is

evaluated.[9]

Safe Handling and Storage
Given its reactivity and toxicity, strict adherence to safety protocols during handling and storage

is mandatory.

Engineering Controls
Work with sodium methanethiolate should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[4][12]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][4][12]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4][6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[6][12]

Skin Protection: Use chemical-resistant gloves and wear protective clothing to prevent skin

contact.[6][12] Fire/flame resistant clothing is also recommended.[12]

Respiratory Protection: If exposure limits are exceeded or dust is generated, a full-face

respirator with appropriate cartridges should be used.[3][12]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[5][12]
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Prevent the formation of dust and aerosols.[12]

Use non-sparking tools to prevent ignition.[6][12]

Ground and bond containers and receiving equipment to prevent static discharge.[3][6][12]

Do not eat, drink, or smoke in areas where the chemical is handled.[3][5][12]
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Caption: A logical workflow for the safe handling of sodium methanethiolate.
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Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9][12]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][12]

Store locked up.[3][12]

Incompatible materials to avoid include acids and strong oxidizing agents.[4]

Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency involving sodium

methanethiolate.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[12] Do not use mouth-to-mouth

resuscitation.[4][12]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected area with

plenty of water.[3][12] Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[12] Seek immediate medical attention.[12]

Ingestion: Rinse mouth. Do NOT induce vomiting.[12] Call a physician or poison control

center immediately.[4]

Accidental Release Measures
Evacuate personnel to a safe area and stay upwind.[3][12]

Remove all sources of ignition.[12]

Wear appropriate personal protective equipment.[12]
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Contain the spill and collect the material using non-sparking tools.[5][12] Place in a suitable,

closed container for disposal.[12]

Prevent the chemical from entering drains or waterways.[3][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[12]

Specific Hazards: Flammable solid.[3] Combustion may produce hazardous gases such as

carbon oxides and sulfur oxides.[3][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][6][12]
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Emergency Response Decision Tree

Spill or Fire?

Evacuate Area

Yes

Call Emergency Services

Remove Ignition Sources

If Safe

Wear Full PPE

Contain Spill

For Spill

Use Appropriate Extinguisher

For Fire

Click to download full resolution via product page

Caption: A simplified decision tree for initial emergency response actions.

Disposal Considerations
Waste from sodium methanethiolate must be treated as hazardous waste and disposed of in

accordance with all applicable local, regional, and national regulations.[3][4][12] Do not mix
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with other waste.[3][9] Uncleaned containers should be handled as if they contain the product

itself.[3][9] For laboratory quantities, the first rinse of any container must be collected as

hazardous waste. For highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be

collected.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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